Cas no 2228685-92-3 (2-(1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 2-(1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 2228685-92-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 6300617
• PubChem ID: 20324588
• Update Time: 2025-06-09

2-(1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-4-yl)prop-2-enoic acid
• 2228685-92-3
• EN300-1813577
• SCHEMBL18344581

• Inchi： 1S/C6H6N2O2/c1-4(6(9)10)5-2-7-8-3-5/h2-3H,1H2,(H,7,8)(H,9,10)
• InChI Key： SYESEKCNGZHYTA-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=NNC=1)=O

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1H-pyrazol-4-yl)prop-2-enoic acid

Introduction to 2-(1H-pyrazol-4-yl)prop-2-enoic acid (CAS No: 2228685-92-3)

2-(1H-pyrazol-4-yl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2228685-92-3, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic acid features a pyrazole moiety linked to a propenoic acid backbone, making it a versatile scaffold for medicinal chemistry applications. The pyrazole ring, known for its stability and bioisosteric properties, has been extensively explored in drug design due to its ability to interact with biological targets such as enzymes and receptors. The propenoic acid moiety introduces reactivity that can be exploited for further derivatization, enabling the synthesis of novel analogs with tailored pharmacological profiles.

The compound's structural attributes make it a valuable building block for the development of small-molecule inhibitors and modulators. Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-(1H-pyrazol-4-yl)prop-2-enoic acid as a lead compound in the search for therapeutic agents. Its molecular framework allows for selective binding to specific biological targets, which is crucial for minimizing side effects and improving drug efficacy. In particular, the pyrazole ring has been shown to exhibit inhibitory activity against various enzymes involved in metabolic pathways, making it a promising candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 2-(1H-pyrazol-4-yl)prop-2-enoic acid is its adaptability in chemical modifications. Researchers have leveraged its reactive sites to develop a series of derivatives with enhanced pharmacokinetic properties. For instance, introduction of hydroxyl or amine groups can alter the compound's solubility and metabolic stability, while substituents at the propenoic acid position can fine-tune binding affinity. These modifications have led to the discovery of several potent inhibitors with preclinical potential. The compound's versatility has also been recognized in the field of materials science, where it has been used as a precursor for functional polymers and coatings.

Recent studies have delved into the mechanistic aspects of 2-(1H-pyrazol-4-yl)prop-2-enoic acid interactions with biological systems. X-ray crystallography and molecular dynamics simulations have provided insights into how this compound binds to target proteins, revealing key interactions that contribute to its inhibitory effects. These structural insights have guided the optimization of analogs with improved binding affinities and selectivity. Additionally, computational methods such as quantum mechanics/molecular mechanics (QM/MM) simulations have been employed to predict the compound's behavior in complex biological environments, aiding in the rational design of next-generation derivatives.

The pharmaceutical industry has taken note of 2-(1H-pyrazol-4-yl)prop-2-enoic acid's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its efficacy and safety in treating a range of diseases. Preliminary results from these trials are promising, demonstrating that derivatives of this compound exhibit significant therapeutic benefits without notable adverse effects. The compound's favorable pharmacological profile has also attracted attention from academic researchers who are exploring novel synthetic routes and applications.

The synthesis of 2-(1H-pyrazol-4-yl)prop-2-enoic acid has been refined through various methodologies, including multi-step organic synthesis and catalytic processes. Advances in green chemistry have encouraged the development of more sustainable synthetic routes that minimize waste and energy consumption. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing. The availability of high-quality starting materials and well-established synthetic protocols has made this compound accessible to a broad range of researchers, fostering innovation across multiple disciplines.

In conclusion, 2-(1H-pyrazol-4-yl)prop-2-enoic acid (CAS No: 2228685-92-3) represents a cornerstone in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play an increasingly important role in addressing global health challenges. The ongoing efforts by scientists worldwide underscore its significance as a key intermediate in the quest for novel therapeutics.